Cas no 338392-72-6 ((4-CHLOROPHENYL)-N-[(5-CHLORO-2-PHENYL-1H-IMIDAZOL-4-YL)METHYLENE]METHANAMINE)

• Product Name: (4-CHLOROPHENYL)-N-[(5-CHLORO-2-PHENYL-1H-IMIDAZOL-4-YL)METHYLENE]METHANAMINE
• CAS No: 338392-72-6
• MF: C₁₇H₁₃Cl₂N₃
• MW: 330.211221456528
• CID: 5185270
• Update Time: 2026-03-05

(4-CHLOROPHENYL)-N-[(5-CHLORO-2-PHENYL-1H-IMIDAZOL-4-YL)METHYLENE]METHANAMINE Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROBENZYL)-N-[(5-CHLORO-2-PHENYL-1H-IMIDAZOL-4-YL)METHYLENE]AMINE
• (4-CHLOROPHENYL)-N-[(5-CHLORO-2-PHENYL-1H-IMIDAZOL-4-YL)METHYLENE]METHANAMINE
• (E)-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylidene][(4-chlorophenyl)methyl]amine
• 1-(5-chloro-2-phenyl-1H-imidazol-4-yl)-N-[(4-chlorophenyl)methyl]methanimine
• Oprea1_706265

• Inchi： 1S/C17H13Cl2N3/c18-14-8-6-12(7-9-14)10-20-11-15-16(19)22-17(21-15)13-4-2-1-3-5-13/h1-9,11H,10H2,(H,21,22)/b20-11+
• InChI Key： JCRIBCJXHOOKTO-RGVLZGJSSA-N
• SMILES： ClC1=C(/C=N/CC2C=CC(=CC=2)Cl)N=C(C2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 4.9
• Topological Polar Surface Area: 41